Cas no 90049-05-1 (Cyclohexanecarboxylicacid, 2-amino-1-hydroxy-)

• Product Name: Cyclohexanecarboxylicacid, 2-amino-1-hydroxy-
• CAS No: 90049-05-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 797940
• PubChem ID: 45122125
• Update Time: 2025-07-14

Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-amino-1-hydroxy-
• 2-amino-1-hydroxycyclohexane-1-carboxylic acid
• EN300-734268
• 90049-05-1
• DTXSID90669286

• Inchi： 1S/C7H13NO3/c8-5-3-1-2-4-7(5,11)6(9)10/h5,11H,1-4,8H2,(H,9,10)
• InChI Key： NFHDESMJYGAMHK-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CCCCC1N

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4

Additional information on Cyclohexanecarboxylicacid, 2-amino-1-hydroxy-

Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- (CAS No. 90049-05-1): An Overview of Its Structure, Properties, and Applications

Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- (CAS No. 90049-05-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as aminohydroxycyclohexanecarboxylic acid, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- is C₈H₁₃NO₃, with a molecular weight of approximately 167.19 g/mol. The compound consists of a cyclohexane ring substituted with a carboxylic acid group at one position and an amino and hydroxyl group at adjacent positions. This arrangement imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The physical properties of aminohydroxycyclohexanecarboxylic acid include a melting point of around 145-147°C and a boiling point that is not typically reported due to its high reactivity at elevated temperatures. The compound is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility in non-polar solvents is limited due to the presence of polar functional groups.

Synthesis Methods

The synthesis of Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclohexylamine with chloroacetic acid followed by hydrolysis to introduce the hydroxyl group. Another approach involves the ring-opening reaction of an epoxide with an amino acid derivative.

A recent study published in the Journal of Organic Chemistry reported a novel synthetic route using transition-metal-catalyzed coupling reactions. This method offers improved yields and reduced side products compared to traditional methods. The use of environmentally friendly catalysts and solvents has also been explored to enhance the sustainability of the synthesis process.

Biological Activity and Applications

Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- has shown promising biological activity in various assays. It exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, aminohydroxycyclohexanecarboxylic acid has been studied for its potential as an antiviral agent. Research conducted at the University of California demonstrated that the compound can inhibit the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves interference with viral entry into host cells and inhibition of viral protein synthesis.

The pharmaceutical industry has shown interest in developing Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- as a therapeutic agent for various diseases. Clinical trials are currently underway to evaluate its safety and efficacy in treating inflammatory disorders and viral infections. Preliminary results have been encouraging, with no significant adverse effects reported.

Environmental Impact and Safety Considerations

The environmental impact of Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- is an important consideration in its industrial production and application. Studies have shown that the compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, proper handling and disposal practices are recommended to minimize any potential risks.

In terms of safety, aminohydroxycyclohexanecarboxylic acid is generally considered safe for laboratory use when appropriate precautions are taken. It is important to handle the compound with care to avoid skin contact or inhalation. Personal protective equipment such as gloves, goggles, and lab coats should be worn during handling.

Conclusion

Cyclohexanecarboxylicacid, 2-amino-1-hydroxy- (CAS No. 90049-05-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers valuable properties that make it suitable for various chemical transformations and biological activities. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern scientific advancements.